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Compound of Interest

Compound Name: Cryolite

Cat. No.: B1665278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of cryolite (sodium hexafluoroaluminate, NasAlFs). The information is presented to
be a valuable resource for researchers, scientists, and professionals in drug development and
other scientific fields where a thorough understanding of this unique inorganic compound is
essential.

Physical Properties of Cryolite

Cryolite exhibits a range of distinct physical properties that are critical for its identification and
industrial applications. A summary of these quantitative properties is provided in Table 1.

Table 1: Quantitative Physical Properties of Cryolite
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Property Value
Melting Point 1012 °C (1285 K)[1]
Density 2.95 - 3.0 g/cm3[1][2][3][4]

Mohs Hardness

2.5 - 3[1][2](3][4]

Refractive Index

no = 1.3385-1.339, nf = 1.3389-1.339, ny =
1.3396-1.34[1]

Crystal System

Monoclinic[1][3]

Colorless to white, can also be brownish,

Color ]

reddish, or black[1]

Vitreous (glassy) to greasy, pearly on cleavage
Luster

surfaces|[1]
Transparency Transparent to translucent[1][2]

Chemical Properties of Cryolite

Cryolite's chemical behavior is largely defined by its ionic structure and the presence of the

hexafluoroaluminate complex ion. Key chemical properties are summarized in Table 2.

Table 2: Quantitative Chemical Properties of Cryolite
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Property

Description

Chemical Formula

NasAlFe[2][3]

Molar Mass

209.94 g/mol [2]

Solubility in Water

Very slightly soluble. One source indicates it is
practically insoluble[1][2], while another gives a
value of 0.42 g/L at 25°CJ[5]. The powder can
become almost invisible in water due to its low
refractive index, which is close to that of
water[1][2].

Reactivity with Acids

Soluble in concentrated sulfuric acid with the
evolution of hydrogen fluoride (HF) gas[1][6]. It
can react with strong acids to break down and

release hydrofluoric acid[7].

Reactivity with Bases

Decomposed by boiling with aqueous alkali
hydroxides or aqueous calcium hydroxide[8]. In
a basic solution, the hydrolysis of the [AlFs]3~

ion is enhanced[7].

Thermal Stability

Stable under normal conditions[2]. It melts at
1012 °C and is a key component in high-

temperature industrial processes[1].

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of cryolite

are outlined below.

The melting point of cryolite can be determined using the capillary method with a high-

temperature melting point apparatus.

» Sample Preparation: A small amount of finely powdered cryolite is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm. The sample should be well-compacted.
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o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a steady and controlled rate.

o Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire sample becomes liquid are recorded. This range represents the melting
point. For a pure substance like cryolite, this range should be narrow.

The density of a cryolite sample can be determined using the principle of water displacement.

* Mass Measurement: The mass of a pure cryolite specimen is accurately measured using an
analytical balance.

» Volume Measurement: A graduated cylinder is partially filled with water, and the initial volume
is recorded. The cryolite sample is then carefully submerged in the water, and the new
water level is recorded. The difference between the final and initial volumes represents the
volume of the cryolite sample.

o Calculation: The density is calculated by dividing the mass of the sample by its volume.
The Mohs hardness is determined by a scratch test against minerals of a known hardness.
o Reference Minerals: A set of standard minerals from the Mohs hardness scale (1-10) is used.

e Scratch Test: An attempt is made to scratch a fresh surface of the cryolite sample with a
sharp point of each reference mineral.

o Observation: If a reference mineral scratches the cryolite, the cryolite is softer than that
mineral. If the cryolite scratches the reference mineral, it is harder. By bracketing the
hardness between two reference minerals, the Mohs hardness of cryolite can be
determined to be between 2.5 and 3.

The refractive index of cryolite can be determined by the immersion method using a polarizing
microscope and a set of calibrated refractive index oils.
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o Sample Preparation: A small amount of crushed cryolite fragments is placed on a
microscope slide.

» Immersion: A drop of a refractive index oil with a known refractive index is added to the
fragments, and a cover slip is placed on top.

e Microscopic Observation: The slide is viewed under a microscope. By slightly raising or
lowering the microscope's focus, a bright line (the Becke line) will appear to move into the
substance with the higher refractive index.

e Matching: This process is repeated with different refractive index oils until the Becke line
disappears, indicating that the refractive index of the oil and the cryolite are the same. Since
cryolite is biaxial, this procedure is performed with polarized light to determine the different
refractive indices (na, nf3, ny).

The solubility of cryolite in water can be determined by preparing a saturated solution and
measuring the concentration of the dissolved solid.

o Saturation: An excess amount of finely powdered cryolite is added to a known volume of
deionized water in a flask.

o Equilibration: The mixture is agitated at a constant temperature for an extended period to
ensure that equilibrium is reached and the solution is saturated.

e Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

¢ Analysis: A known volume of the clear, saturated solution is carefully evaporated to dryness,
and the mass of the remaining solid residue is measured.

o Calculation: The solubility is then calculated in grams per liter (g/L) of water.

The reaction of cryolite with a strong acid can be observed through a simple qualitative
experiment.

o Sample Preparation: A small sample of powdered cryolite is placed in a test tube.
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» Acid Addition: A few drops of concentrated sulfuric acid are carefully added to the test tube.

o Observation: The mixture is observed for any signs of a chemical reaction, such as the
evolution of a gas. In the case of cryolite and concentrated sulfuric acid, the formation of
hydrogen fluoride gas will occur, which is highly corrosive and toxic, requiring this experiment
to be performed in a fume hood with appropriate safety precautions.

The crystal structure of cryolite is determined using X-ray diffraction.
o Sample Preparation: A fine powder of a pure cryolite sample is prepared.

o XRD Analysis: The powdered sample is mounted in an X-ray diffractometer. A beam of
monochromatic X-rays is directed at the sample.

» Data Collection: The intensity of the diffracted X-rays is measured as a function of the
diffraction angle (26).

e Analysis: The resulting diffraction pattern, with its characteristic peaks at specific 20 angles,
is compared to standard diffraction patterns in a database (such as the ICDD) to confirm the
identity and crystal structure of the material. The positions and intensities of the peaks can
be used to determine the unit cell parameters of the monoclinic crystal system of cryolite.

Core Industrial Application: The Hall-Héroult
Process

Cryolite's most significant industrial application is in the production of aluminum via the Hall-
Héroult process. Its unique properties are indispensable for the economic feasibility of this
electrometallurgical technique.

The diagram below illustrates the logical relationship of cryolite's properties within the Hall-
Héroult process.
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Caption: Role of Cryolite in the Hall-Héroult Process.

This flowchart demonstrates that cryolite's ability to lower the melting point of alumina, act as a
solvent, and form a conductive electrolyte are all critical inputs for the successful and economic
operation of the Hall-Héroult process for aluminum production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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